[1-(but-2-yn-1-yl)-1H-pyrazol-4-yl]methanamine

• IUPAC Name: (1-but-2-ynylpyrazol-4-yl)methanamine
• InChI: InChI=1S/C8H11N3/c1-2-3-4-11-7-8(5-9)6-10-11/h6-7H,4-5,9H2,1H3
• InChI Key: MTDPJPMGWMHHDS-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C=C(C=N1)CN
• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol

Description

Pyrazole is a class of organic compounds with a five-membered ring with three carbon atoms and two nitrogen atoms. The but-2-yn-1-yl group is a type of alkynyl group characterized by a triple bond. Compounds with these groups can have various properties depending on their specific structure and the presence of other functional groups.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the reaction of hydrazines with 1,3-diketones or α,β-unsaturated carbonyls. The synthesis of alkynyl groups like but-2-yn-1-yl typically involves acetylene or its derivatives.

Molecular Structure Analysis

The molecular structure of a compound like this would likely involve a pyrazole ring attached to a but-2-yn-1-yl group. The exact structure would depend on where these groups are attached.

Chemical Reactions Analysis

Pyrazole compounds can undergo various chemical reactions, including substitutions and additions, depending on the other functional groups present in the molecule. Alkynyl groups can participate in a variety of reactions, including nucleophilic additions and metal-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Pyrazole compounds are generally stable and can exhibit aromaticity. Alkynyl groups are generally reactive due to the presence of a triple bond.

Scientific Research Applications

Anti-inflammatory Agents

Pyrazole derivatives are known to be used as scaffolds for anti-inflammatory agents. .

Cancer Treatment

The incorporation of pyrazole scaffolds into drug design has led to the creation of compounds used in cancer therapy. .

Neurological Disorders

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Antimicrobial Activity

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Analgesic Properties

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Antidepressive Activities

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Mechanism of Action

The mechanism of action of a compound like this would depend on its specific structure and the target it interacts with. Many pyrazole derivatives exhibit biological activity, including antiviral, anti-inflammatory, and anticancer activities.

Future Directions

The study of pyrazole and alkynyl compounds is a vibrant field due to their potential therapeutic applications. Future research could focus on synthesizing new derivatives and studying their biological activity.